Cas no 1553977-17-5 (Ibrutinib-d)

Ibrutinib-d is a deuterated analog of ibrutinib, a well-known Bruton's tyrosine kinase (BTK) inhibitor. The incorporation of deuterium atoms at specific positions enhances the metabolic stability of the molecule, potentially improving its pharmacokinetic profile. This modification can lead to reduced oxidative metabolism, extending the half-life and increasing systemic exposure compared to the non-deuterated form. Ibrutinib-d is primarily used in research settings to study drug metabolism, deuterium isotope effects, and the development of optimized therapeutic agents. Its key advantages include improved metabolic resistance and potential for more consistent pharmacological activity, making it a valuable tool for preclinical and mechanistic studies in oncology and immunology.

Ibrutinib-d structure

Product Name:Ibrutinib-d

CAS No:1553977-17-5

MF:C₂₅H₁₉D₅N₆O₂

MW:445.528

CID:2094735

PubChem ID:73053689

Update Time:2025-10-31

Ibrutinib-d Chemical and Physical Properties

Names and Identifiers

- Ibrutinib D5
- Ibrutinib-d5
- (R)-1-(3-(4-amino-3-(4-(perdeuterophenoxy)phenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one
- 1-[(3R)-3-(4-Amino-3-{4-[(2H5)phenyloxy]phenyl}-1H-pyrazolo[3,4-d]pyrimidin-1-yl)-1-piperidinyl]-2-propen-1-one
- Ibrutinib-d
- AKOS040733412
- HY-10997S
- MS-28030
- DA-74386
- 1553977-17-5
- 1-[(3R)-3-[4-amino-3-[4-(2,3,4,5,6-pentadeuteriophenoxy)phenyl]pyrazolo[3,4-d]pyrimidin-1-yl]piperidin-1-yl]prop-2-en-1-one
- PCI-32765 D5
- CS-0019816
- 1ST162740D5
- AT37727
- Inchi： InChI=1S/C25H24N6O2/c1-2-21(32)30-14-6-7-18(15-30)31-25-22(24(26)27-16-28-25)23(29-31)17-10-12-20(13-11-17)33-19-8-4-3-5-9-19/h2-5,8-13,16,18H,1,6-7,14-15H2,(H2,26,27,28)/t18-/m1/s1/i3D,4D,5D,8D,9D
- InChI Key： XYFPWWZEPKGCCK-OZUAZJOXSA-N
- SMILES： C=CC(=O)N1CCCC(C1)N2C3=NC=NC(=C3C(=N2)C4=CC=C(C=C4)OC5=CC=CC=C5)N

Computed Properties

Exact Mass: 445.22700
Monoisotopic Mass: 445.22745776g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 5
Complexity: 678
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 99.2Å²

Experimental Properties

PSA: 99.16000
LogP: 4.73640

Ibrutinib-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemScence	CS-0019816-5mg	Ibrutinib-d5	1553977-17-5	98.34%	5mg	$850.0	2022-04-27
ChemScence	CS-0019816-10mg	Ibrutinib-d5	1553977-17-5	98.34%	10mg	$1500.0	2022-04-27
MedChemExpress	HY-10997S-5mg	Ibrutinib-d	1553977-17-5	98.08%	5mg	￥10800	2023-08-31
MedChemExpress	HY-10997S-10mg	Ibrutinib-d5	1553977-17-5	98.34%	10mg	￥15000	2022-03-28
Biosynth	DMC97717-1 mg	Ibrutinib d5	1553977-17-5		1mg	$358.05	2023-01-05
Biosynth	DMC97717-5 mg	Ibrutinib d5	1553977-17-5		5mg	$1,163.70	2023-01-05
Biosynth	DMC97717-10 mg	Ibrutinib d5	1553977-17-5		10mg	$1,861.90	2023-01-05
Biosynth	DMC97717-25 mg	Ibrutinib d5	1553977-17-5		25mg	$3,491.25	2023-01-05
SHENG KE LU SI SHENG WU JI SHU	sc-495736A-500 µg	Ibrutinib-d5,	1553977-17-5		500µg	￥1,173.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-495736-1 mg	Ibrutinib-d5,	1553977-17-5		1mg	￥2,256.00	2023-07-11